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Compound of Interest

Compound Name: (R)-3-Hydroxytetradecanoic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-3-hydroxytetradecanoic acid is a long-chain hydroxy fatty acid that serves as a key
intermediate in fatty acid biosynthesis in various organisms, including humans and bacteria.[1]
It also plays a role as a structural component of lipopolysaccharide (LPS) in Gram-negative
bacteria, making it a relevant biomarker for bacterial endotoxins. Accurate quantification of
(R)-3-hydroxytetradecanoic acid is crucial for studying metabolic pathways, diagnosing
certain fatty acid oxidation disorders, and assessing endotoxin exposure. This application note
provides a detailed protocol for the sensitive and specific quantification of (R)-3-
hydroxytetradecanoic acid in biological matrices using liquid chromatography-tandem mass
spectrometry (LC-MS/MS).

Signaling Pathway Context: Fatty Acid Biosynthesis

(R)-3-hydroxytetradecanoic acid is an essential intermediate in the de novo synthesis of fatty
acids. The pathway involves a repeating cycle of four enzymatic reactions that extend the fatty
acyl chain by two carbons in each cycle. The production of the (R)-3-hydroxyacyl-ACP
intermediate is a critical reduction step in this process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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